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Compound of Interest

Compound Name: Dimethyl tetradecanedioate

Cat. No.: B1583837

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a technical audience and
is not a substitute for a formal Safety Data Sheet (SDS). Always consult the official SDS from
the supplier before handling this chemical and adhere to all institutional and regulatory safety
protocols.

Executive Summary

Dimethyl tetradecanedioate (CAS No. 5024-21-5) is a long-chain aliphatic diester with
applications in organic synthesis and as a potential intermediate in various industries, including
pharmaceuticals and cosmetics.[1] While specific toxicological data for this compound is
limited, information from its GHS (Globally Harmonized System of Classification and Labelling
of Chemicals) classification and data on analogous long-chain esters indicate that it should be
handled with care. The primary hazards are associated with irritation to the skin, eyes, and
respiratory system.[2] This guide provides a comprehensive overview of the known safety
information, summarizes key data, and outlines recommended handling procedures and a
potential metabolic pathway based on related compounds.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Dimethyl tetradecanedioate is
presented in Table 1. This information is crucial for understanding its behavior under various
experimental and storage conditions.
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Property Value Reference(s)
Molecular Formula C16H3004 [3]
Molecular Weight 286.41 g/mol [3]
CAS Number 5024-21-5 [3]
Appearance White to almost white powder 1]
or crystal
Melting Point 43 °C (lit.) [1]
Boiling Point 196 °C / 10 mmHg [1]
Flash Point 146.4 °C [1]
Density 0.955 £ 0.06 g/cm3 (Predicted) [1]

Water Solubility

Practically insoluble

[4]

Solubility in Organic Solvents

Soluble in alcohols, ethers,

and hydrocarbons

[4]

Hazard Identification and Classification

Dimethyl tetradecanedioate is classified under the GHS as an irritant. The aggregated GHS

information from multiple notifications to the ECHA C&L Inventory indicates the following

hazard statements.[2] It is important to note that a small percentage of notifications (7.7%) did

not classify the chemical as hazardous, which may be due to impurities or other factors.[2]

Hazard Class

GHS Hazard Statement

Percentage of
Notifications

Skin Corrosion/Irritation H315: Causes skin irritation 84.6%
Serious Eye Damage/Eye H319: Causes serious eye
. o 92.3%
Irritation irritation
Specific Target Organ Toxicity H335: May cause respiratory
84.6%

(Single Exposure)

irritation
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Toxicological Information

A comprehensive review of available literature reveals a significant lack of specific quantitative
toxicological data for Dimethyl tetradecanedioate, such as LD50 (lethal dose, 50%) or LC50
(lethal concentration, 50%) values. Safety assessments are therefore primarily based on GHS
classifications and data from structurally similar long-chain aliphatic diesters.

For many long-chain alkyl esters, dermal absorption is predicted to be low.[4] However, direct
contact can lead to irritation.

Experimental Protocols (Generalized)

Due to the absence of specific published experimental studies for Dimethyl
tetradecanedioate, this section provides generalized methodologies for assessing the key
hazards identified.

Skin Irritation Assessment (In Vitro)

A common in vitro method for assessing skin irritation is the Reconstructed Human Epidermis
(RhE) Test, following OECD Test Guideline 439.

 Principle: The test chemical is applied topically to a three-dimensional human epidermis
model. Cell viability is then measured, typically by MTT assay, to determine the level of
cytotoxicity, which correlates with skin irritation potential.

o Methodology:
o Prepare the RhE tissue cultures according to the manufacturer's instructions.

o Apply a defined amount of Dimethyl tetradecanedioate (or a suitable dilution in a non-
irritating solvent) to the surface of the epidermis.

o Include positive and negative controls in the assay.
o After a specific exposure period, the test chemical is removed, and the tissues are rinsed.

o The tissues are incubated with MTT solution, which is converted to a colored formazan
product by viable cells.
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o The amount of formazan is quantified spectrophotometrically, and cell viability is calculated
relative to the negative control. A reduction in viability below a certain threshold indicates

irritation potential.

Eye Irritation Assessment (In Vitro)

The Bovine Corneal Opacity and Permeability (BCOP) test, following OECD Test Guideline
437, is a widely used in vitro method.

e Principle: This test uses isolated bovine corneas to assess the potential of a substance to
cause corneal damage. Opacity and permeability of the cornea are measured after exposure
to the test chemical.

» Methodology:
o Freshly isolated bovine corneas are mounted in special holders.

o Dimethyl tetradecanedioate is applied to the epithelial surface of the cornea for a

defined period.

o After exposure, the cornea is rinsed, and corneal opacity is measured using an

opacitometer.

o Corneal permeability is assessed by measuring the amount of fluorescein dye that passes

through the cornea.

o The opacity and permeability scores are used to calculate an in vitro irritancy score, which

predicts the in vivo eye irritation potential.

Potential Metabolic Pathway

While no specific studies on the metabolism of Dimethyl tetradecanedioate were identified,
the metabolism of long-chain dicarboxylic acids (the hydrolyzed form of the ester) has been
studied. These compounds are known to undergo peroxisomal (-oxidation.[1][2] This suggests
a likely metabolic pathway for Dimethyl tetradecanedioate following hydrolysis.
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Potential metabolic pathway of Dimethyl tetradecanedioate.

Safe Handling and Storage

Adherence to standard laboratory safety protocols is essential when handling Dimethyl
tetradecanedioate.

Personal Protective Equipment (PPE)

A general workflow for selecting and using appropriate PPE is outlined below.

Handling Dimethyl
Tetradecanedioate

. Skin Protection: Respiratory Protection:
Eye Protection: . -
. Wear a lab coat and Use in a well-ventilated area.
Wear safety glasses with . - .
side shields or chemical qoaales chemical-resistant gloves If dust is generated, use a
goggies. (e.g., nitrile). NIOSH-approved respirator.

v o

Safe Handling:
Avoid contact with skin and eyes.
Avoid creating dust.

Work Complete
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Personal Protective Equipment workflow.

Storage

» Store in a tightly closed container.
o Keep in a cool, dry, and well-ventilated place.

o Store away from incompatible materials such as strong oxidizing agents.

First Aid Measures

 After Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

o After Skin Contact: Remove contaminated clothing. Wash the affected area thoroughly with
soap and water. If irritation persists, seek medical attention.

o After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting
upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate
medical attention.

 After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.

Conclusion

Dimethyl tetradecanedioate is a chemical that presents moderate hazards, primarily as a
skin, eye, and respiratory irritant. The lack of comprehensive toxicological data necessitates a
cautious approach, and handling should always be performed in accordance with the
information provided in the supplier's Safety Data Sheet and established laboratory safety
practices. The use of appropriate personal protective equipment and adherence to proper
storage and handling guidelines are critical to minimize the risk of exposure. Further research
into the specific toxicological profile of this compound is warranted to provide a more complete
safety assessment.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1583837?utm_src=pdf-body-img
https://www.benchchem.com/product/b1583837?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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